(1R,2R,5R)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one

Specification

• CAS No.: 24047-72-1
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: (1R,2R,5R)-2-hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• Standard InChI: InChI=1S/C10H16O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-7,12H,4-5H2,1-3H3/t6-,7-,10-/m1/s1
• Standard InChI Key: VZRRCQOUNSHSGB-BRDIYROLSA-N
• Isomeric SMILES: C[C@]1([C@@H]2C[C@@H](C2(C)C)CC1=O)O
• SMILES: CC1(C2CC1C(C(=O)C2)(C)O)C
• Canonical SMILES: CC1(C2CC1C(C(=O)C2)(C)O)C

Introduction

(1R,2R,5R)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one is a complex organic compound with a specific stereochemistry, as indicated by its name. This compound belongs to the bicycloheptane family, which is characterized by a bicyclic structure consisting of seven carbon atoms. The compound's molecular formula is C10H16O2, and it has a molecular weight of approximately 168.23 g/mol.

2.2. Stereochemistry

The compound's stereochemistry is defined by the (1R,2R,5R) configuration, which specifies the spatial arrangement of atoms around the chiral centers. This stereochemistry is important for the compound's biological activity and interactions with other molecules.

Synthesis and Availability

(1R,2R,5R)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one can be synthesized through various organic chemistry methods, although detailed synthesis protocols are not widely published. The compound is available from chemical suppliers with a purity of around 95%.

Safety and Handling

Handling of (1R,2R,5R)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one requires caution due to its chemical properties. It is classified with warning labels and requires adherence to safety protocols such as wearing protective gear and avoiding exposure to skin and eyes.